3,4-Dimethoxy-alpha-methylphenylalanine
3,4-Dimethoxy-alpha-methylphenylalanine
Brand Name:
Vulcanchem
CAS No.:
115217-60-2
VCID:
VC0054013
InChI:
InChI=1S/2C12H17NO4.3H2O/c2*1-12(13,11(14)15)7-8-4-5-9(16-2)10(6-8)17-3;;;/h2*4-6H,7,13H2,1-3H3,(H,14,15);3*1H2/t2*12-;;;/m00.../s1
SMILES:
CC(CC1=CC(=C(C=C1)OC)OC)(C(=O)O)N.CC(CC1=CC(=C(C=C1)OC)OC)(C(=O)O)N.O.O.O
Molecular Formula:
C12H18ClNO4
Molecular Weight:
532.6 g/mol
3,4-Dimethoxy-alpha-methylphenylalanine
CAS No.: 115217-60-2
Main Products
VCID: VC0054013
Molecular Formula: C12H18ClNO4
Molecular Weight: 532.6 g/mol
| CAS No. | 115217-60-2 |
|---|---|
| Product Name | 3,4-Dimethoxy-alpha-methylphenylalanine |
| Molecular Formula | C12H18ClNO4 |
| Molecular Weight | 532.6 g/mol |
| IUPAC Name | (2S)-2-amino-3-(3,4-dimethoxyphenyl)-2-methylpropanoic acid;trihydrate |
| Standard InChI | InChI=1S/2C12H17NO4.3H2O/c2*1-12(13,11(14)15)7-8-4-5-9(16-2)10(6-8)17-3;;;/h2*4-6H,7,13H2,1-3H3,(H,14,15);3*1H2/t2*12-;;;/m00.../s1 |
| Standard InChIKey | POPVPGCSVATVRH-MKYDYASUSA-N |
| Isomeric SMILES | C[C@](CC1=CC(=C(C=C1)OC)OC)(C(=O)O)N.C[C@](CC1=CC(=C(C=C1)OC)OC)(C(=O)O)N.O.O.O |
| SMILES | CC(CC1=CC(=C(C=C1)OC)OC)(C(=O)O)N.CC(CC1=CC(=C(C=C1)OC)OC)(C(=O)O)N.O.O.O |
| Canonical SMILES | CC(CC1=CC(=C(C=C1)OC)OC)(C(=O)O)N.CC(CC1=CC(=C(C=C1)OC)OC)(C(=O)O)N.O.O.O |
| Synonyms | 3,4-DAMPe 3,4-dimethoxy-alpha-methylphenylalanine |
| PubChem Compound | 195138 |
| Last Modified | Nov 11 2021 |
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